Cas no 53783-12-3 (Cyclopenta[c]pyrrole-1,3-diamine,N1,N1,N3,N3-tetramethyl-)
53783-12-3 structure
Product Name:Cyclopenta[c]pyrrole-1,3-diamine,N1,N1,N3,N3-tetramethyl-
CAS No:53783-12-3
MF:C11H15N3
MW:189.256901979446
CID:378749
PubChem ID:143094
Update Time:2025-04-19
Cyclopenta[c]pyrrole-1,3-diamine,N1,N1,N3,N3-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopenta[c]pyrrole-1,3-diamine,N1,N1,N3,N3-tetramethyl-
- 1-N,1-N,3-N,3-N-tetramethylcyclopenta[c]pyrrole-1,3-diamine
- (3-dimethylaminocyclopenta[c]pyrrol-1-yl)-dimethyl-amine
- 1,3-Bis(dimethylamino)-2-aza-pentalen
- 1,3-bis(dimethylamino)-2-azapentalene
- 2-Azapentalene, 1,3-bis(dimethylamino)-
- AC1L3MGI
- N,N,N',N'-tetramethylcyclopenta[c]pyrrole-1,3-diamine
- NSC369729
- DTXSID80202060
- 53783-12-3
- NSC 369729
- NSC-369729
- N1,N1,N3,N3-TETRAMETHYLCYCLOPENTA[C]PYRROLE-1,3-DIAMINE
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- Inchi: 1S/C11H15N3/c1-13(2)10-8-6-5-7-9(8)11(12-10)14(3)4/h5-7H,1-4H3
- InChI Key: ZVMPGBYKPDWNTD-UHFFFAOYSA-N
- SMILES: N(C)(C)C1C2=CC=CC2=C(N=1)N(C)C
Computed Properties
- Exact Mass: 189.12675
- Monoisotopic Mass: 189.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 18.8Ų
Experimental Properties
- PSA: 18.84
Cyclopenta[c]pyrrole-1,3-diamine,N1,N1,N3,N3-tetramethyl- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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